Cas no 948-71-0 (5-Hydroxy Thiabendazole)

• Product Name: 5-Hydroxy Thiabendazole
• CAS No: 948-71-0
• MF: C₁₀H₇N₃OS
• MW: 217.247080087662
• MDL: MFCD00152219
• CID: 806705
• PubChem ID: 108227
• Update Time: 2023-11-22

5-Hydroxy Thiabendazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-ol,2-(4-thiazolyl)-
• 2-(1,3-thiazol-4-yl)-3H-benzimidazol-5-ol
• 5-Hydroxy Thiabendazole
• THIABENDAZOLE-5-HYDROXY
• 2-(4-Thiazolyl)-5-benzimidazolol
• 5-Hydroxy-2-(4-thiazolyl)benzimidazole
• 1H-Benzimidazol-5-ol, 2-(4-thiazolyl)- (9CI)
• 2-(4-Thiazolyl)-1H-benzimidazol-6-ol (ACI)
• 5(or 6)-Benzimidazolol, 2-(4-thiazolyl)- (7CI)
• 5-Benzimidazolol, 2-(4-thiazolyl)- (8CI)
• 2-(1,3-Thiazol-4-yl)-1H-1,3-benzodiazol-5-ol
• 2-(Thiazol-4-yl)-1H-benzo[d]imidazol-5-ol
• 2-Thiazol-4-yl-3H-benzoimidazol-5-ol
• 5-Hydroxythiabendazole

• MDL： MFCD00152219
• Inchi： 1S/C10H7N3OS/c14-6-1-2-7-8(3-6)13-10(12-7)9-4-15-5-11-9/h1-5,14H,(H,12,13)
• InChI Key： VNENJHUOPQAPAT-UHFFFAOYSA-N
• SMILES： OC1C=C2C(NC(C3=CSC=N3)=N2)=CC=1

Computed Properties

• Exact Mass: 217.03100
• Monoisotopic Mass: 217.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90A^2

Experimental Properties

• Density: 1.535±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 525.6°Cat760mmHg
• Flash Point: 271.7°C
• Refractive Index: 1.783
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 90.04000
• LogP: 2.39200

5-Hydroxy Thiabendazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Safety Term：9
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Storage Condition：0-6°C